Cas no 1112-02-3 (Acetic-2,2,2-d3 Acid)

Acetic-2,2,2-d3 Acid structure
Acetic-2,2,2-d3 Acid structure
Acetic-2,2,2-d3 Acid
1112-02-3
C2HD3O2
63.07040
MFCD00190375
206383
24872311

Acetic-2,2,2-d3 Acid Properties

Names and Identifiers

    • Acetic-d<sub>3&nbsp
    • <2-2H3>-acetic acid
    • ACETIC ACID-2 2 2-D3
    • Acetic acid-C,C,C-d3
    • acetic acid-d3
    • ACETIC-2,2,2-D3 ACID
    • acetic-d3 acid
    • ACETIC--D3 ACID
    • acid
    • Acetic acid D3
    • 2,2,2-trideuterioacetic acid
    • 2,2,2-trideuterioethanoic acid
    • ACETIC ACID-2,2,2-D3
    • ACETIC-D3 ACID, 99 ATOM % D
    • MFCD00190375
    • J-002542
    • 1112-02-3
    • acetic-d3
    • 79562-15-5
    • Acetic-2,2,2-d-3 acid
    • DTXSID50149534
    • Acetic acid-2,2,2-d3, 99 atom % D
    • ACETIC-D3 ACID(6CI,7CI,8CI,9CI)
    • D99177
    • (2H3)Acetic acid
    • Acetic Acid 2,2,2-D3; 2,2,2-Trideuterioacetic acid; Acetic acid-d3; d3-Acetic acid; Trideuterioacetic acid; Acetic-d3 acid (6CI, 7CI, 8CI, 9CI)
    • Acetic acid-2,2,2-d3
    • DA-59480
    • acetic-D3 acid
    • +Expand
    • MFCD00190375
    • QTBSBXVTEAMEQO-FIBGUPNXSA-N
    • InChI=1S/C2H4O2/c1-2(3)4/h1H3,(H,3,4)/i1D3
    • C([2H])([2H])([2H])C(=O)O

Computed Properties

  • 63.04000
  • 1
  • 2
  • 0
  • 63.04
  • 4
  • 31
  • 3
  • 0
  • 0
  • 0
  • 0
  • 1
  • -0.2
  • nothing
  • 0
  • 37.3A^2

Experimental Properties

  • 0.09090
  • 37.30000
  • n20/D 1.369(lit.)
  • 117-118 °C(lit.)
  • 16.2 °C (lit.)
  • Fahrenheit: 104 ° f
    Celsius: 40 ° c
  • Not determined
  • Not determined
  • 1.101 g/mL at 25 °C

Acetic-2,2,2-d3 Acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
abcr
AB105474-5 g
Acetic-2,2,2-d-3 acid; .
1112-02-3
5 g
€749.00 2023-07-20
MedChemExpress
HY-Y0319S3-50mg
Acetic acid-d
1112-02-3
50mg
¥500
TRC
A167646-50mg
Acetic-2,2,2-d3 Acid
1112-02-3
50mg
$ 58.00 2023-09-09
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
487856-5G
Acetic-2,2,2-d3 Acid
1112-02-3
5g
¥4407.11 2023-12-05

Acetic-2,2,2-d3 Acid Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Diammonium cerium hexanitrate Solvents: Water ;  283 K
Reference
Catalytic Oxidative Cracking of Benzene Rings in Water
Shimoyama, Yoshihiro; Ishizuka, Tomoya ; Kotani, Hiroaki ; Kojima, Takahiko, ACS Catalysis, 2019, 9(1), 671-678

Acetic-2,2,2-d3 Acid Raw materials

Acetic-2,2,2-d3 Acid Preparation Products

Acetic-2,2,2-d3 Acid Suppliers

SHANG HAI ZHEN ZHUN Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1112-02-3)
JIANG KUN 1 3 8 1 6 0 0 9 1 6 1
13816009161
info@zzsrm.com

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(CAS:1112-02-3)Acetic-2,2,2-d3 Acid
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